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Compound of Interest

[2-(Methoxymethyl)oxan-2-
Compound Name:

yllmethanol
CAS No.: 264891-16-9
Cat. No.: B2735999

Get Quote

\ J

This guide provides a comprehensive technical overview of [2-(Methoxymethyl)oxan-2-
yllmethanol, a notable member of the tetrahydropyran (THP) class of heterocyclic compounds.
Given the significance of the THP scaffold in modern medicinal chemistry, this document
serves as a crucial resource for researchers, scientists, and professionals engaged in drug
discovery and development. We will delve into the core identifiers, physicochemical properties,
synthesis, potential applications, and safety considerations of this specific molecule, grounding
our discussion in established scientific principles and field-proven insights.

Core Identifiers and Nomenclature

To ensure clarity and precision in scientific communication, it is essential to begin with the
fundamental identifiers for [2-(Methoxymethyl)oxan-2-ylJmethanol.
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Identifier Value

CAS Number 264891-16-9

IUPAC Name [2-(Methoxymethyl)oxan-2-yllmethanol
(2-(methoxymethyl)tetrahydro-2H-pyran-2-

Synonym
yl)methanol

Molecular Formula CsH1603

Molecular Weight 160.21 g/mol

The Tetrahydropyran Scaffold: A Privileged
Structure in Medicinal Chemistry

The tetrahydropyran (THP) ring is a saturated six-membered heterocycle containing one
oxygen atom. This structural motif is prevalent in numerous natural products and has been
extensively utilized in the design of synthetic drug candidates. The inclusion of a THP ring can
significantly influence a molecule's pharmacological profile.

The THP scaffold is considered a "privileged structure” due to its ability to serve as a versatile
template for the development of ligands for a variety of biological targets.[1][2] Its
conformational flexibility, combined with the hydrogen bond accepting capability of the ether
oxygen, allows for favorable interactions within biological systems. Furthermore, the
incorporation of a THP moiety can enhance the metabolic stability and pharmacokinetic
properties of a drug candidate.[3]

Synthesis and Mechanistic Considerations

While a specific, detailed synthesis protocol for [2-(Methoxymethyl)oxan-2-ylJmethanol is not
readily available in peer-reviewed literature, its structure suggests plausible synthetic routes
based on established methodologies for the preparation of 2,2-disubstituted tetrahydropyrans.
A logical and efficient approach would likely involve a hetero-Diels-Alder reaction or an
intramolecular cyclization strategy.

A potential synthetic pathway is visualized below:
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Caption: Plausible synthetic workflow for [2-(Methoxymethyl)oxan-2-ylJmethanol.

This proposed pathway leverages the reactivity of dihydropyran in the presence of an aldehyde
(formaldehyde, generated from paraformaldehyde) and an alcohol (methanol) under acidic
conditions. The reaction likely proceeds through an oxocarbenium ion intermediate, which is
then trapped by the nucleophilic attack of methanol and subsequent reaction with
formaldehyde. The stereochemical outcome of such reactions can often be controlled by the
choice of catalyst and reaction conditions.[4]

Physicochemical Properties
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Understanding the physicochemical properties of a compound is paramount for its application

in research and development. While extensive experimental data for [2-

(Methoxymethyl)oxan-2-ylJmethanol is limited, we can infer some properties based on its

structure and data from similar compounds.

Property

Predicted/Inferred Value

Rationale/Supporting Data

Physical State

Liquid

Smaller, non-polar molecules
with similar molecular weights
are often liquids at room

temperature.

Boiling Point

> 150 °C

The presence of a hydroxyl
group allows for hydrogen
bonding, which would increase
the boiling point compared to a
simple ether. For comparison,
2-methoxytetrahydropyran has
a boiling point of 128-129 °C.

[5]

Solubility

Soluble in polar organic
solvents (e.g., methanol,
ethanol, DMSO). Moderately

soluble in water.

The ether and alcohol
functionalities will confer
polarity, allowing for solubility
in polar solvents. The
hydrocarbon backbone will

limit its solubility in water.

Density

~1.0-1.1g/mL

The density is expected to be
slightly higher than that of
water due to the oxygen
content. For example, the
density of 2-
methoxytetrahydropyran is
0.963 g/mL.[5]

Spectroscopic Characterization
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Spectroscopic analysis is essential for the structural elucidation and purity assessment of
chemical compounds. Below are the expected spectroscopic signatures for [2-
(Methoxymethyl)oxan-2-yllmethanol based on its functional groups and the analysis of
related structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
methoxy group (a singlet around 3.3-3.4 ppm), the methylene protons of the methoxymethyl
group (a singlet or AB quartet), the methylene protons of the hydroxymethyl group (a singlet
or AB quartet), and the protons of the tetrahydropyran ring (a series of multiplets in the range
of 1.5-4.0 ppm). The protons on the carbon adjacent to the ether oxygen (C6) will be the
most downfield of the ring protons.[6]

e 13C NMR: The carbon NMR spectrum will display distinct signals for the methoxy carbon, the
carbons of the methoxymethyl and hydroxymethyl groups, and the carbons of the
tetrahydropyran ring. The carbon atom at the 2-position (C2), being a quaternary center
bonded to two oxygen atoms, will have a characteristic chemical shift in the range of 95-110
ppm. The other ring carbons will appear in the aliphatic region of the spectrum.[7]

Infrared (IR) Spectroscopy

The IR spectrum of [2-(Methoxymethyl)oxan-2-ylJmethanol will be characterized by the
following key absorption bands:

e O-H Stretch: A broad and strong absorption band in the region of 3200-3600 cm~1 is
expected due to the stretching vibration of the hydroxyl group, indicative of intermolecular
hydrogen bonding.[8][9]

e C-H Stretch: Multiple sharp absorptions in the range of 2850-3000 cm~* corresponding to the
stretching vibrations of the C-H bonds in the alkyl groups and the tetrahydropyran ring.

e C-O Stretch: Strong C-O stretching vibrations are anticipated in the fingerprint region,
typically between 1050-1150 cm™1, characteristic of the ether and alcohol functionalities.[6]
[10]

Mass Spectrometry (MS)
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Electron ionization mass spectrometry (EI-MS) of [2-(Methoxymethyl)oxan-2-ylJmethanol
would likely show a molecular ion peak (M*) at m/z 160. The fragmentation pattern would be
expected to involve the loss of the methoxymethyl radical (¢«CH20CHs3) or the hydroxymethyl
radical (*CH20H), as well as characteristic fragmentations of the tetrahydropyran ring.[11]

Applications in Drug Discovery and Development

As a substituted tetrahydropyran, [2-(Methoxymethyl)oxan-2-yllmethanol holds potential as a
valuable building block in the synthesis of more complex molecules with therapeutic
applications. The tetrahydropyran motif is a key component in a number of approved drugs and
clinical candidates.[3]

The introduction of the 2-methoxymethyl and 2-hydroxymethyl substituents provides multiple
points for further chemical modification, allowing for the exploration of structure-activity
relationships (SAR) in a drug discovery program. The hydroxyl group can be readily converted
into other functional groups or used as a handle for conjugation to other molecular fragments.

The overall physicochemical properties imparted by this scaffold, such as increased polarity
and potential for improved metabolic stability, make it an attractive component for the design of
novel therapeutic agents.[1]

Safety and Handling

While a specific material safety data sheet (MSDS) for [2-(Methoxymethyl)oxan-2-
ylJmethanol is not widely available, general precautions for handling substituted
tetrahydropyrans should be observed.

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves
and safety glasses or goggles.[12]

o Ventilation: Handle in a well-ventilated area or in a chemical fume hood to avoid inhalation of
vapors.[12]

» Fire Hazards: Tetrahydropyran and its derivatives are often flammable. Keep away from
heat, sparks, and open flames.[13]
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» Peroxide Formation: Ethers, including tetrahydropyrans, can form explosive peroxides upon
exposure to air and light. Store in a tightly sealed container in a cool, dark place.[14]

It is imperative to consult the specific safety data sheet provided by the supplier before
handling this compound.

Conclusion

[2-(Methoxymethyl)oxan-2-ylJmethanol, with its 2,2-disubstituted tetrahydropyran core,
represents a molecule of significant interest for synthetic and medicinal chemists. Its structural
features and the established importance of the tetrahydropyran scaffold in drug discovery
underscore its potential as a versatile building block for the creation of novel therapeutic
agents. This guide has provided a foundational understanding of its identifiers, plausible
synthesis, predicted properties, and potential applications, thereby equipping researchers with
the necessary knowledge for its effective utilization in their scientific endeavors. Further
experimental investigation into the specific biological activities and synthetic utility of this
compound is warranted and encouraged.
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Disclaimer & Data Validity:
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